Cas no 92836-81-2 (2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester)
92836-81-2 structure
Product Name:2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester
CAS No:92836-81-2
MF:C11H14O3
MW:194.227063655853
CID:735817
PubChem ID:71329432
Update Time:2025-04-19
2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester
- ethenyl 5-tert-butylfuran-2-carboxylate
- 92836-81-2
- DTXSID80758254
-
- Inchi: 1S/C11H14O3/c1-5-13-10(12)8-6-7-9(14-8)11(2,3)4/h5-7H,1H2,2-4H3
- InChI Key: YGJHBZLFGDTKBA-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC=C)=CC=C1C(C)(C)C
Computed Properties
- Exact Mass: 194.094294304g/mol
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 39.4Ų
2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
92836-81-2 (2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester) Related Products
- 59907-23-2(Methyl 5-tert-butyl-2-furoate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent